1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 1-(methoxymethyl)-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C9H16O2/c1-8-3-4-9(5-8,6-10)7-11-2/h6,8H,3-5,7H2,1-2H3
• InChI Key: SVSKOBOATBULCW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(COC)C=O

Description

1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a carbaldehyde group (-CHO) and a methoxymethyl group (-CH2OCH3) at the 1-position, along with a methyl group (-CH3) at the 3-position. Its molecular formula is C9H16O2, and it has a molecular weight of 156.22 g/mol. The compound’s unique structure combines steric bulk from the methoxymethyl and methyl groups with the electrophilic reactivity of the aldehyde, making it a versatile intermediate in organic synthesis and pharmaceutical research .

Preparation Methods

The synthesis of 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 3-methylcyclopentanone with methoxymethyl chloride in the presence of a base such as sodium hydride. The reaction proceeds through the formation of an intermediate, which is subsequently oxidized to yield the desired aldehyde. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxymethyl group can undergo nucleophilic substitution reactions, where the methoxy group is replaced by other nucleophiles under appropriate conditions.

Condensation: The aldehyde group can participate in condensation reactions with amines or hydrazines to form imines or hydrazones, respectively.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like ethanol or dichloromethane. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions, particularly those involving aldehyde dehydrogenases.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde exerts its effects depends on its interaction with molecular targets. For instance, in biological systems, the aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially inhibiting enzyme activity or altering protein function. The methoxymethyl group may also influence the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Structural and Functional Group Differences

The compound is compared below with structurally related analogs to highlight how substituents and ring size influence properties and applications.

Table 1: Structural Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Structural Features
1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde	C9H16O2	156.22	Aldehyde, Methoxymethyl ether, Methyl	Cyclopentane ring with -CHO and -CH2OCH3 at C1, -CH3 at C3
1-Methoxy-3-methylcyclopentane-1-carbaldehyde	C8H14O2	142.19	Aldehyde, Methoxy ether, Methyl	Cyclopentane ring with -CHO and -OCH3 at C1, -CH3 at C3
1-(Methoxymethyl)-3-methylcyclohexane-1-carbaldehyde	C10H18O2	170.25	Aldehyde, Methoxymethyl ether, Methyl	Cyclohexane ring with -CHO and -CH2OCH3 at C1, -CH3 at C3
1-(2-Hydroxyethyl)-3-methylcyclopentane-1-carbaldehyde	C9H16O2	156.22	Aldehyde, Hydroxyethyl, Methyl	Cyclopentane ring with -CHO and -CH2CH2OH at C1, -CH3 at C3
1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde	C11H17ClO	200.71	Aldehyde, Chloroalkene, Methyl	Cyclopentane ring with -CHO and chloroalkene substituent at C1, -CH3 at C3

Impact of Structural Variations on Properties

Methoxymethyl vs. Methoxy Substituents

• 1-Methoxy-3-methylcyclopentane-1-carbaldehyde (C8H14O2) lacks the methylene spacer in the methoxymethyl group, leading to reduced steric hindrance and stronger electron-withdrawing effects via the oxygen atom. This enhances aldehyde reactivity in nucleophilic additions compared to the target compound .
• The methoxymethyl group in the target compound increases lipophilicity, improving solubility in organic solvents but reducing aqueous solubility .

Cyclopentane vs. Cyclohexane Rings

• 1-(Methoxymethyl)-3-methylcyclohexane-1-carbaldehyde (C10H18O2) has a larger cyclohexane ring, reducing ring strain and altering conformational flexibility (e.g., chair vs. envelope conformations). This affects boiling points and reaction kinetics in ring-opening reactions .

Methoxymethyl vs. Hydroxyethyl Substituents

• 1-(2-Hydroxyethyl)-3-methylcyclopentane-1-carbaldehyde (C9H16O2) replaces the methoxymethyl group with a hydroxyethyl (-CH2CH2OH) group. The hydroxyl group introduces hydrogen-bonding capacity, increasing polarity and biological activity but making the compound prone to oxidation .

Chloroalkene Substituents

• Chlorinated analogs like 1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde (C11H17ClO) exhibit distinct reactivity due to the electron-withdrawing chlorine atom and alkene functionality, enabling electrophilic addition or elimination reactions .

Biological Activity

1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde, an organic compound with a unique five-membered cyclopentane structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C7H12O
• Molecular Weight : 112.17 g/mol
• IUPAC Name : 3-Methylcyclopentanecarbaldehyde
• CAS Number : 82879-57-0

The compound's structure includes an aldehyde functional group, which is crucial for its biological interactions. The reactivity of the aldehyde allows it to form covalent bonds with nucleophilic sites on proteins and enzymes, influencing various biochemical pathways.

The biological activity of 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde is primarily attributed to the following mechanisms:

• Enzyme Interaction : The aldehyde group can participate in nucleophilic attack mechanisms, altering the active sites of enzymes and modulating their activity. This interaction can influence metabolic pathways and potentially lead to therapeutic effects.
• Covalent Bond Formation : The compound's ability to form covalent bonds with proteins suggests a mechanism by which it may exert effects on cellular functions, potentially leading to alterations in cell signaling and metabolic processes.

Biological Activity

Research indicates that 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde exhibits several biological activities:

• Antioxidant Activity : Studies have shown that derivatives of this compound possess significant antioxidant properties. These properties are vital for combating oxidative stress in biological systems, suggesting potential applications in the treatment of oxidative stress-related diseases.
• Cytotoxicity : In vitro assessments reveal that this compound demonstrates cytotoxic effects on various cancer cell lines. The results indicate a dose-dependent inhibition of cell proliferation, highlighting its potential as a lead compound for cancer therapy.
• Antimicrobial Properties : Preliminary investigations suggest that this compound exhibits antimicrobial activity against certain bacterial strains, indicating its potential for developing new antibiotics.

Antioxidant Activity Study

A study conducted on the antioxidant properties of 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde derivatives showed a significant reduction in reactive oxygen species (ROS) levels in cultured cells. This reduction is crucial for mitigating oxidative damage, which is linked to various diseases including cancer and neurodegenerative disorders.

Cytotoxicity Assessment

In a series of experiments assessing the cytotoxicity of this compound on human cancer cell lines (e.g., HeLa and MCF-7), researchers observed that treatment with varying concentrations resulted in a marked decrease in cell viability. The IC50 values indicated promising potency as a potential anticancer agent.

Antimicrobial Testing

Testing against Gram-positive and Gram-negative bacteria revealed that 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde exhibited inhibitory effects on bacterial growth, particularly against Staphylococcus aureus and Escherichia coli. These findings support further exploration into its use as an antimicrobial agent.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Characteristics
Cyclopentane-1-carbaldehyde	Lacks methyl group	Different reactivity and properties
3-Methylcyclohexane-1-carbaldehyde	Contains an additional carbon	Altered chemical behavior due to increased ring size
Cyclohexanecarboxaldehyde	Six-membered ring structure	Lacks cyclopentane characteristics

The unique five-membered structure of 1-(Methoxymethyl)-3-methylcyclopentane-1-carbaldehyde contributes to its distinct reactivity profile compared to its analogs, enhancing its potential applications in medicinal chemistry.